Cas no 1702848-52-9 (5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1702848-52-9
• MF: C₈H₅ClN₂O₃S
• MW: 244.654899358749
• CID: 5708494
• PubChem ID: 103405299
• Update Time: 2025-06-09

5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1119699
• 5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 1702848-52-9

• Inchi： 1S/C8H5ClN2O3S/c1-3-2-15-5(4(3)9)7-10-6(8(12)13)11-14-7/h2H,1H3,(H,12,13)
• InChI Key： ZLBQOMKSBFEXEH-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 243.9709409g/mol
• Monoisotopic Mass: 243.9709409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1702848-52-9): A Comprehensive Overview

5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1702848-52-9) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure and functional groups, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid.

Chemical Structure and Properties

5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid is a heterocyclic compound with a molecular formula of C₁₀H₇ClN₂O₃S. The compound features a 1,2,4-oxadiazole ring system linked to a 3-chloro-4-methylthiophenyl group through a carboxylic acid moiety. The presence of the chlorine atom and the methylthio group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The physical properties of 5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid include its solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is relatively stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

Synthesis Methods

The synthesis of 5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has been reported using several methodologies. One common approach involves the cyclization of an appropriate nitrile intermediate with a hydrazide derivative. For instance, the reaction of 3-chloro-4-methylthiophenylacetonitrile with hydroxylamine hydrochloride followed by treatment with acetic anhydride can yield the desired oxadiazole ring. Subsequent esterification or carboxylation steps can then be employed to introduce the carboxylic acid functionality.

An alternative synthetic route involves the use of microwave-assisted reactions to enhance the efficiency and yield of the desired product. This method has been shown to reduce reaction times and improve overall yields while maintaining high purity levels.

Biological Activities and Therapeutic Potential

5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has been extensively studied for its biological activities and potential therapeutic applications. Recent research has highlighted its anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid may have a role in modulating immune responses and reducing inflammation.

Beyond its anti-inflammatory effects, 5-(3-Chloro-4-methylthiophen-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has also shown potential as an antiviral agent. Studies have indicated that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This property makes it a valuable lead compound for the development of antiviral therapies.

Clinical Trials and Future Directions

The promising preclinical results of 5-(3-Chloro-4-methylthiophen-2-y l)-1 , 2 , 4 - o x ad i az o le - 3 - c ar b ox y l i c ac i d strong > have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials aim to determine optimal dosing regimens and evaluate potential side effects.

In addition to its therapeutic applications, 5-(3-Chloro - 4 - m e t h y l t h i o p h e n - 2 - y l ) - 1 , 2 , 4 - o x ad i az o le - 3 - c ar b ox y l i c ac i d strong > is also being explored for its use in diagnostic imaging agents due to its unique chemical properties. Preliminary studies have shown that it can be labeled with radiotracers for use in positron emission tomography (PET) imaging.

Conclusion

In conclusion, 5-(3-Chloro - 4 - m e t h y l t h i o p h e n - 2 - y l ) - 1 , 2 , 4 - o x ad i az o le - 3 - c ar b ox y l i c ac i d strong > (CAS No. 1702848 -5 -9) is a multifaceted compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.